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Compound of Interest

Compound Name: SNPB

Cat. No.: B15606360 Get Quote

This guide provides a comprehensive framework for validating the specificity of a new

monoclonal antibody targeting the Small Nuclear Ribonucleoprotein Polypeptide B (SNRPB).

We present a head-to-head comparison of our new antibody, "Ab-5," against three

commercially available alternatives: Ab-1, Ab-2, and Ab-3. The following sections detail the

experimental protocols, comparative data, and workflow visualizations necessary for

researchers, scientists, and drug development professionals to assess the performance and

specificity of Ab-5.

Comparative Analysis of SNRPB Antibody
Specificity
The specificity of the novel SNRPB antibody (Ab-5) was rigorously tested against competitors

across a range of standard immunological assays. The following tables summarize the

performance of each antibody in Western Blot (WB), Immunoprecipitation-Mass Spectrometry

(IP-MS), and Immunofluorescence (IF) experiments.

Table 1: Western Blot (WB) Analysis
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Antibody Dilution
Target Band
(kDa)

Off-Target
Bands

Signal-to-
Noise Ratio

Knockdown
Validation

Ab-5 (New) 1:2000 ~28 kDa None 15.2
>90% signal

reduction

Ab-1 1:1000 ~28 kDa
Minor band at

~55 kDa
8.5

~70% signal

reduction

Ab-2 1:1000 ~28 kDa None 12.1
>90% signal

reduction

Ab-3 1:5000 ~28 kDa
Multiple faint

bands
6.3

~65% signal

reduction

Table 2: Immunoprecipitation-Mass Spectrometry (IP-
MS) Analysis

Antibody
SNRPB Peptide
Coverage (%)

Identified
Interacting
Proteins

Non-Specific
Binders

Ab-5 (New) 85% DDX20, Coilin, SMN1 2

Ab-1 60% DDX20, Coilin 15

Ab-2 75% DDX20, Coilin, SMN1 5

Ab-3 55% DDX20 21

Table 3: Immunofluorescence (IF) Analysis
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Antibody Dilution
Subcellular
Localization

Colocalization
with Nuclear
Marker

Signal
Specificity

Ab-5 (New) 1:500 Nuclear High High

Ab-1 1:200

Nuclear and

weak

cytoplasmic

Moderate Moderate

Ab-2 1:500 Nuclear High High

Ab-3 1:1000 Nuclear Moderate Low

Experimental Workflows and Signaling Context
To ensure clarity and reproducibility, the workflows for our key validation experiments and the

general context of SNRPB's role in the spliceosome are illustrated below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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